5-Cholestene-3beta,7beta-diol 3-benzoate
5-Cholestene-3beta,7beta-diol 3-benzoate
Brand Name:
Vulcanchem
CAS No.:
17974-80-0
VCID:
VC21051469
InChI:
InChI=1S/C34H50O3/c1-22(2)10-9-11-23(3)27-14-15-28-31-29(17-19-34(27,28)5)33(4)18-16-26(20-25(33)21-30(31)35)37-32(36)24-12-7-6-8-13-24/h6-8,12-13,21-23,26-31,35H,9-11,14-20H2,1-5H3/t23-,26+,27-,28+,29+,30+,31+,33+,34-/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2C(C=C4C3(CCC(C4)OC(=O)C5=CC=CC=C5)C)O)C
Molecular Formula:
C34H50O3
Molecular Weight:
506.8 g/mol
5-Cholestene-3beta,7beta-diol 3-benzoate
CAS No.: 17974-80-0
Cat. No.: VC21051469
Molecular Formula: C34H50O3
Molecular Weight: 506.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 17974-80-0 |
|---|---|
| Molecular Formula | C34H50O3 |
| Molecular Weight | 506.8 g/mol |
| IUPAC Name | [(3S,7R,8S,9S,10R,13R,14S,17R)-7-hydroxy-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] benzoate |
| Standard InChI | InChI=1S/C34H50O3/c1-22(2)10-9-11-23(3)27-14-15-28-31-29(17-19-34(27,28)5)33(4)18-16-26(20-25(33)21-30(31)35)37-32(36)24-12-7-6-8-13-24/h6-8,12-13,21-23,26-31,35H,9-11,14-20H2,1-5H3/t23-,26+,27-,28+,29+,30+,31+,33+,34-/m1/s1 |
| Standard InChI Key | YAQOZGBTTMUPRW-FOYOODKWSA-N |
| Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2[C@H](C=C4[C@@]3(CC[C@@H](C4)OC(=O)C5=CC=CC=C5)C)O)C |
| SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2C(C=C4C3(CCC(C4)OC(=O)C5=CC=CC=C5)C)O)C |
| Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2C(C=C4C3(CCC(C4)OC(=O)C5=CC=CC=C5)C)O)C |
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